Cas no 1261977-34-7 (4-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid)

• Product Name: 4-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid
• CAS No: 1261977-34-7
• MF: C₁₅H₁₁FO₄
• MW: 274.243848085403
• MDL: MFCD18312693
• CID: 2767156
• PubChem ID: 53218419
• Update Time: 2025-11-02

4-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261977-34-7
• 4-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%
• MFCD18312693
• DTXSID30683360
• 4-(2-FLUORO-5-METHOXYCARBONYLPHENYL)BENZOIC ACID
• 2'-Fluoro-5'-(methoxycarbonyl)[1,1'-biphenyl]-4-carboxylic acid
• 4-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid

• MDL： MFCD18312693
• Inchi： 1S/C15H11FO4/c1-20-15(19)11-6-7-13(16)12(8-11)9-2-4-10(5-3-9)14(17)18/h2-8H,1H3,(H,17,18)
• InChI Key： SHOFWKJLTXEIEQ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)OC)C=C1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 274.06413699Da
• Monoisotopic Mass: 274.06413699Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid

4-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid (CAS No. 1261977-34-7): A Comprehensive Overview

4-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid (CAS No. 1261977-34-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and pharmaceutical research. This compound, characterized by its unique fluorinated aromatic and benzoic acid structure, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular formula is C₁₅H₁₁FO₄, and it features a methoxycarbonyl group that enhances its reactivity and applicability in various chemical reactions.

The growing interest in 4-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid can be attributed to its role in the development of novel pharmaceutical agents and advanced materials. Researchers are particularly intrigued by its potential applications in designing drug candidates targeting inflammatory diseases, metabolic disorders, and even certain types of cancers. The presence of the fluoro substituent in its structure is a key factor in improving the bioavailability and metabolic stability of derived compounds, making it a valuable building block in drug discovery.

In the realm of material science, CAS 1261977-34-7 is explored for its utility in synthesizing high-performance polymers and liquid crystals. Its aromatic backbone and functional groups allow for precise modifications, enabling the creation of materials with tailored optical, thermal, and mechanical properties. This adaptability makes it a sought-after component in industries focused on electronics, coatings, and nanotechnology.

From a synthetic perspective, the preparation of 4-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid involves multi-step organic reactions, often starting from commercially available precursors. Techniques such as cross-coupling reactions, esterification, and fluorination are commonly employed to achieve high yields and purity. The compound's stability under various conditions further enhances its practicality in laboratory and industrial settings.

The market demand for 4-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid has seen a steady rise, driven by its expanding applications in R&D and large-scale production. Suppliers and manufacturers are increasingly focusing on optimizing synthesis routes to meet the needs of academic institutions, pharmaceutical companies, and material science innovators. Additionally, the compound's compatibility with green chemistry principles aligns with the global push toward sustainable and environmentally friendly chemical processes.

For researchers and industry professionals seeking detailed information on CAS 1261977-34-7, it is essential to consult reliable sources that provide spectroscopic data, safety guidelines, and handling protocols. The compound's MSDS (Material Safety Data Sheet) should be reviewed to ensure safe usage in laboratory environments. Furthermore, staying updated with the latest scientific publications and patent filings can offer insights into emerging applications and synthetic advancements.

In conclusion, 4-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid (CAS No. 1261977-34-7) stands as a pivotal compound in modern chemistry, bridging the gap between theoretical research and practical innovation. Its multifaceted applications, coupled with its structural uniqueness, make it a subject of ongoing exploration and development. As the scientific community continues to uncover its potential, this compound is poised to play an even greater role in shaping the future of pharmaceuticals, materials, and chemical engineering.